
Magnetic properties of LK-99: diamagnetism vs
ferromagnetism.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LK-44

Cat. No.: B12382207 Get Quote

An In-depth Technical Guide to the Magnetic Properties of LK-99: Diamagnetism vs.

Ferromagnetism

Abstract
The emergence of LK-99 in July 2023, with initial claims of room-temperature and ambient-

pressure superconductivity, ignited a firestorm of scientific inquiry. The primary evidence cited

included a sharp resistivity drop and the partial levitation of samples over a magnet, suggesting

a Meissner effect—a hallmark of superconductivity. However, extensive global replication

efforts have largely refuted these claims. The scientific consensus now indicates that the

observed magnetic behaviors are not due to superconductivity but rather a complex interplay of

ferromagnetism and diamagnetism, primarily attributable to impurities, most notably copper(I)

sulfide (Cu₂S), formed during synthesis. This guide provides a detailed examination of the

experimental evidence, methodologies, and the ultimate resolution of the diamagnetism versus

ferromagnetism debate in LK-99.

The Core Controversy: Superconducting
Diamagnetism or Conventional Magnetism?
A defining characteristic of a superconductor is the Meissner effect, where it expels a magnetic

field from its interior when cooled below its critical temperature. This results in strong

diamagnetism, causing the material to be repelled by a magnet, leading to levitation. The initial
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videos of a small, gray-black LK-99 sample tilting and partially levitating on a magnet were

presented as evidence of this effect.[1]

However, this behavior is not unique to superconductivity. Two other phenomena can explain

these observations:

Diamagnetism: A property of all materials to be weakly repelled by a magnetic field. While

typically very weak, it can be significant in certain materials. Crucially, copper sulfide (Cu₂S),

a common impurity in LK-99 synthesis, is diamagnetic.[2][3]

Ferromagnetism: The property of materials like iron to be strongly attracted to magnets. In

small, irregularly shaped samples with a specific magnetic orientation (anisotropy), a

combination of attraction and repulsion can lead to complex behaviors like tilting or standing

on one end, which can be mistaken for partial levitation.[4][5][6]

Subsequent research has overwhelmingly pointed toward a combination of these conventional

magnetic properties, rather than superconductivity, as the explanation for the initial

observations.

Experimental Evidence and Analysis
Evidence for Ferromagnetism
Several independent research groups that synthesized LK-99 samples reported the presence

of weak, soft ferromagnetic components.[5][6][7]

Direct Magnetic Attraction: In contrast to the expected repulsion from a diamagnetic

superconductor, some synthesized fragments were directly attracted to a magnet, a definitive

characteristic of ferromagnetism.[4]

Hysteresis Loops: Magnetization versus magnetic field (M-H) measurements at room

temperature revealed hysteresis loops, a key signature of ferromagnetic materials. These

loops indicate that the material retains some magnetization after an external magnetic field is

removed.

Explanation for "Half Levitation": Researchers demonstrated that the observed tilting and

partial levitation could be fully explained by the interaction between a soft ferromagnet with a
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pronounced shape anisotropy and a strong magnetic field.[5][6] The sample aligns itself with

the magnetic field lines, causing one end to lift off the magnet's surface.

Evidence for Diamagnetism and the Role of Cu₂S
While ferromagnetism explained the behavior of some samples, others exhibited a clear

diamagnetic response.

Negative Magnetic Susceptibility: Measurements consistently showed a negative magnetic

susceptibility, indicating diamagnetism.[3][8] However, the magnitude of this diamagnetism

was far weaker than what would be expected for a bulk superconductor.

The Copper Sulfide (Cu₂S) Impurity: The crucial breakthrough in understanding LK-99's

properties was the identification of Cu₂S as a significant impurity from the synthesis process.

[7][9][10] This impurity has two key properties that mimic superconductivity:

Resistivity Drop: Cu₂S undergoes a first-order structural phase transition at approximately

104–112 °C (377–385 K).[7][9][11] This transition is accompanied by a sharp drop in

resistivity, which was mistakenly interpreted as the onset of superconductivity in the

original reports.

Inherent Diamagnetism: Cu₂S is itself a diamagnetic material.[2]

Purified LK-99: A pivotal study by the Max Planck Institute for Solid State Research

succeeded in synthesizing pure, single crystals of LK-99, free from Cu₂S impurities.[9] This

pure material was found to be a transparent, purple insulator with a very high resistance. It

exhibited slight diamagnetism and ferromagnetism but showed no signs of superconductivity

or the dramatic levitation behavior.[9] Another study systematically removed Cu₂S from

synthesized samples using an ammonia solution and found that the resulting material was a

diamagnetic semiconductor, with the "superconducting-like" properties having vanished.[3][8]

Quantitative Data Summary
The magnetic properties of LK-99 were highly dependent on sample preparation and the

presence of impurities. The following table summarizes key findings from various replication

efforts.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://bigthink.com/starts-with-a-bang/4-critical-tests-lk-99-superconductor/
https://medium.com/starts-with-a-bang/4-critical-tests-for-lk-99-as-a-true-superconductor-f1a680761678
https://arxiv.org/pdf/2309.17445
https://pubs.aip.org/aip/apm/article-split/12/2/021104/3261526/The-characteristics-of-Cu-doped-lead-apatite-LK-99
https://physicsworld.com/a/room-temperature-superconductor-lk-99-fails-replication-tests/
https://medium.com/quantaphy/late-to-the-party-the-lk-99-kerfuffle-dc10150cc0bf
https://www.chosun.com/english/2023/08/18/XPHJYAZ6UZD7JNO6YU7VRLNWAI/
https://physicsworld.com/a/room-temperature-superconductor-lk-99-fails-replication-tests/
https://medium.com/quantaphy/late-to-the-party-the-lk-99-kerfuffle-dc10150cc0bf
https://www.techspot.com/news/99830-worldwide-scientific-collaboration-finds-lk-99-not-room.html
https://en.wikipedia.org/wiki/LK-99
https://medium.com/quantaphy/late-to-the-party-the-lk-99-kerfuffle-dc10150cc0bf
https://medium.com/quantaphy/late-to-the-party-the-lk-99-kerfuffle-dc10150cc0bf
https://arxiv.org/pdf/2309.17445
https://pubs.aip.org/aip/apm/article-split/12/2/021104/3261526/The-characteristics-of-Cu-doped-lead-apatite-LK-99
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study /
Observatio
n

Applied
Field (Oe)

Temperatur
e

Magnetic
Behavior
Observed

Conclusion Citation(s)

Chinese

Academy of

Sciences, et

al.

25 < 250 K

Diamagnetic

DC

magnetizatio

n, bifurcation

between ZFC

and FC,

hysteresis

loops.

Possible

glassy

magnetic

state, not

bulk

superconduct

ivity.

[2]

Chinese

Academy of

Sciences, et

al.

200 < 250 K
Paramagnetis

m.

Not

superconduct

ing at higher

fields.

[2]

Peking

University
N/A Room

Weak, soft

ferromagnetic

components.

Ferromagneti

sm explains

"half

levitation."

[5][7]

CSIR-NPLI

(India)
N/A Room

Initial sample:

No

diamagnetis

m. Second

attempt:

Strong

diamagnetis

m in a

fragment.

Inconsistent

results, likely

due to

impurities.

[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://en.wikipedia.org/wiki/LK-99
https://en.wikipedia.org/wiki/LK-99
https://bigthink.com/starts-with-a-bang/4-critical-tests-lk-99-superconductor/
https://physicsworld.com/a/room-temperature-superconductor-lk-99-fails-replication-tests/
https://en.wikipedia.org/wiki/LK-99
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Max Planck

Institute
N/A Room

Slight

ferromagnetis

m and

diamagnetis

m in pure

single

crystals.

Pure LK-99 is

an insulator,

not a

superconduct

or.

[9]

Wang, et al.

(Cu₂S

removal)

200 10 K - 400 K

Consistently

negative

(diamagnetic)

magnetizatio

n, stronger

after Cu₂S

removal.

LK-99 without

Cu₂S is a

diamagnetic

semiconducto

r.

[3][8][12]

Kumar, et al. N/A 280 K

Isothermal

magnetizatio

n shows

paramagnetis

m.

As-

synthesized

sample is not

a room-

temperature

superconduct

or.

[13]

Note: ZFC = Zero-Field Cooling; FC = Field Cooling.

Experimental Protocols
Synthesis of LK-99 (Original Method)
The widespread replication attempts were possible due to the relative simplicity of the

described solid-state synthesis method.

Step 1: Synthesis of Lanarkite (Pb₂(SO₄)O)

Lead(II) oxide (PbO) and Lead(II) sulfate (PbSO₄) powders are mixed in a 1:1 molar ratio.

The mixture is heated in an alumina crucible at 725 °C for 24 hours in the presence of air.
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Step 2: Synthesis of Copper(I) Phosphide (Cu₃P)

Copper (Cu) and Phosphorus (P) powders are mixed in a 3:1 molar ratio.

The mixture is sealed in a quartz tube under vacuum (10⁻³ Torr).

It is then heated at 550 °C for 48 hours.

Step 3: Final Synthesis of LK-99 (Pb₁₀₋ₓCuₓ(PO₄)₆O)

Lanarkite and Copper(I) Phosphide are ground into a powder and mixed in a 1:1 molar

ratio.

The mixture is sealed in a quartz tube under vacuum (10⁻⁵ Torr).

It is heated at 925 °C for 5-20 hours.

During this final, high-temperature step, the reaction is incomplete and impurities, notably

Cu₂S, are formed.[7][9]

Magnetic Property Measurement: SQUID Magnetometry
A Superconducting Quantum Interference Device (SQUID) magnetometer is the standard

instrument for sensitive characterization of a material's magnetic properties.

Purpose: To measure the magnetic moment (magnetization) of a sample as a function of

temperature and applied magnetic field.

Zero-Field Cooling (ZFC) Measurement:

The sample is cooled from room temperature to a low base temperature (e.g., 2 K or 10 K)

in the absence of any external magnetic field (H ≈ 0).

At the base temperature, a small magnetic field (e.g., 25 Oe) is applied.

The magnetic moment is recorded as the sample is warmed up. For a superconductor, this

measurement reveals the expulsion of the magnetic field (a strong diamagnetic signal).

Field Cooling (FC) Measurement:
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An external magnetic field is applied to the sample at room temperature.

The sample is then cooled to the base temperature in the presence of this field.

The magnetic moment is recorded as the sample is warmed. In a superconductor, the ZFC

and FC curves will bifurcate below the critical temperature due to magnetic flux pinning.

The significant bifurcation observed in some LK-99 samples was initially thought to be a

sign of superconductivity but was later attributed to a glassy magnetic state.[2]

Magnetization vs. Field (M-H) Hysteresis Loop:

The sample is held at a constant temperature.

The external magnetic field is swept from zero to a maximum positive value, down to a

maximum negative value, and back to the maximum positive value.

The magnetization is measured throughout this sweep. The resulting M-H curve for a

ferromagnetic material will show a characteristic open loop, indicating remnant

magnetization and coercivity.

Visualizations
Logical Pathway of LK-99 Magnetic Investigation
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Caption: Logical flow from initial claim to scientific consensus on LK-99's magnetic properties.
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Experimental Workflow for Magnetic Characterization

SQUID Measurement Protocols
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Caption: Standard experimental workflow for characterizing the magnetic properties of a novel

material.

Conclusion
The scientific investigation into LK-99 serves as a powerful case study in the process of

verification and replication. The consensus is clear: LK-99 is not a room-temperature

superconductor. The initial observations that suggested superconductivity have been robustly

explained by a combination of other phenomena. The apparent levitation is attributable to soft

ferromagnetism in certain sample fragments, while the sharp drop in resistivity and the

underlying diamagnetic signature are properties of the copper sulfide (Cu₂S) impurity, not the

LK-99 material itself.[2][10] Pure, impurity-free LK-99 has been shown to be a high-resistance,

diamagnetic insulator.[9] The debate between diamagnetism and ferromagnetism has been

resolved by concluding that both are present, but neither is indicative of superconductivity;

instead, they are characteristics of the multiphase, impure samples that were initially produced.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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